(4-Aminophenyl)(2-thienyl)methanone

• IUPAC Name: (4-aminophenyl)-thiophen-2-ylmethanone
• InChI: InChI=1S/C11H9NOS/c12-9-5-3-8(4-6-9)11(13)10-2-1-7-14-10/h1-7H,12H2
• InChI Key: SZVBEQYGAAQDTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)C2=CC=C(C=C2)N
• Molecular Formula: C11H9NOS
• Molecular Weight: 203.26 g/mol

Description

“(4-Aminophenyl)(2-thienyl)methanone” is a chemical compound with the linear formula C11H9NOS. It has a molecular weight of 203.26. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “(4-Aminophenyl)(2-thienyl)methanone” is represented by the linear formula C11H9NOS. The compound has a molecular weight of 203.26.

Physical And Chemical Properties Analysis

“(4-Aminophenyl)(2-thienyl)methanone” is a solid substance. It has a predicted melting point of 124.27° C and a predicted boiling point of 389.99° C at 760 mmHg. The compound has a predicted density of 1.28 g/cm^3 and a predicted refractive index of n 20D 1.66.

Scientific Research Applications

Synthesis and Characterization

(4-Aminophenyl)(2-thienyl)methanone and its derivatives have been synthesized and characterized through various techniques, including UV, IR, 1H and 13C NMR, and high-resolution mass spectrometry. Studies have focused on the structural optimization using density functional theory calculations to investigate the equilibrium geometry, bonding features, and harmonic vibrational wave numbers. These efforts have been directed towards understanding the molecular structure and reactivity under different conditions, aiding in the identification of potential applications in medicinal chemistry and material science (Shahana & Yardily, 2020).

Antibacterial and Antiviral Activities

Molecular docking studies have been employed to explore the antibacterial and antiviral activities of these compounds. Such studies assist in understanding how these molecules interact with biological targets, potentially leading to the development of new therapeutic agents. For instance, the antibacterial activity of (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone derivatives has been investigated through docking studies, suggesting their usefulness in designing novel antibacterial agents (Shahana & Yardily, 2020).

Material Science Applications

In the realm of material science, studies have focused on the solvatochromism, crystallochromism, and the solid-state structures of related compounds. These studies highlight the potential of (4-Aminophenyl)(2-thienyl)methanone derivatives in the development of advanced materials with tunable optical properties. Such materials could find applications in sensors, organic electronics, and photonics, where the interaction with light and the environment plays a crucial role in their functionality (El-Sayed et al., 2003).

Mechanism of Action

Target of Action

This compound is part of a collection of rare and unique chemicals provided to early discovery researchers

Mode of Action

Similar compounds bearing semicarbazone and thiosemicarbazone moieties have been found to exhibit antimicrobial activity, suggesting membrane perturbation and intracellular interactions .

Biochemical Pathways

Given the potential antimicrobial activity of similar compounds , it is plausible that this compound may interfere with bacterial cell wall synthesis or other essential processes, but this requires further investigation.

Result of Action

Similar compounds have shown potent antibacterial activity against both gram-positive and gram-negative strains , suggesting that this compound may have similar effects.